![molecular formula C15H10F3N5 B1273199 7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile CAS No. 863305-83-3](/img/structure/B1273199.png)
7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile is a useful research compound. Its molecular formula is C15H10F3N5 and its molecular weight is 317.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity : A study by Rahmouni et al. (2014) involved the synthesis of pyrazolopyrimidine derivatives, including compounds similar to the one . These compounds showed significant antibacterial activity (Rahmouni et al., 2014).
Antifungal and Antibacterial Properties : Youssef and Omar (2007) synthesized derivatives of pyrazolo[1,5-a]pyrimidine-6-carbonitrile and found them to exhibit excellent biocidal properties, including antifungal and antibacterial activities (Youssef & Omar, 2007).
Biological Activities in Medicine : A study by Xu Li-feng (2011) reported the synthesis of 6-arylsubstituted pyrazolo[1,5-a] pyrimidine derivatives, highlighting their significant biological activities in medicinal applications (Xu Li-feng, 2011).
Anti-Inflammatory Activity : El-Dean et al. (2016) explored the anti-inflammatory properties of new pyrazolo[3,4-d]pyrimidine derivatives, synthesized from a compound structurally similar to the one (El-Dean et al., 2016).
Corrosion Inhibition : Abdel Hameed et al. (2020) investigated the use of pyrazolo[3,4-d]pyrimidine derivatives as corrosion inhibitors on C-Steel surfaces in acidic environments. These derivatives were found to effectively inhibit corrosion (Abdel Hameed et al., 2020).
Efficient Synthesis Techniques : Kaping et al. (2020) developed a simple and efficient synthesis method for substituted pyrazolo[1,5-a]pyrimidine derivatives using ultrasound, demonstrating advances in synthetic techniques (Kaping et al., 2020).
Microwave-Assisted Synthesis and QSAR Studies : Divate and Dhongade-Desai (2014) synthesized triazolopyrimidine-6-carbonitrile derivatives using a microwave-assisted method and conducted QSAR studies to predict their biological activities (Divate & Dhongade-Desai, 2014).
Antimicrobial Evaluation : Shamroukh et al. (2007) synthesized pyrazolopyranotriazolopyrimidine derivatives and evaluated their antimicrobial properties, finding potent activity against various microbial strains (Shamroukh et al., 2007).
Antimicrobial Activity Synthesis : Deshmukh et al. (2016) synthesized new pyrazolo[1,5-a]pyrimidine derivatives and evaluated their antimicrobial activity, demonstrating their potential as antimicrobial agents (Deshmukh et al., 2016).
Reactions with 2-Methylthiopyrimidines : El-Reedy et al. (1989) studied the reactions of 2-methylthiopyrimidines to synthesize new fused pyrimidines, contributing to the understanding of the chemistry of pyrazolo[1,5-a]pyrimidine compounds (El-Reedy et al., 1989).
Future Directions
Properties
IUPAC Name |
7-amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F3N5/c1-8-12(9-3-2-4-11(5-9)15(16,17)18)14-21-7-10(6-19)13(20)23(14)22-8/h2-5,7H,20H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGMPVSLWIIHBQU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(C=NC2=C1C3=CC(=CC=C3)C(F)(F)F)C#N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F3N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001126732 |
Source
|
Record name | 7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001126732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
863305-83-3 |
Source
|
Record name | 7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=863305-83-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Amino-2-methyl-3-[3-(trifluoromethyl)phenyl]pyrazolo[1,5-a]pyrimidine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001126732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.